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Compound of Interest

Compound Name: Di-O-demethylcurcumin

Cat. No.: B600183 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides comprehensive guidance on the proper disposal of Di-O-
demethylcurcumin, also known as Bisdemethoxycurcumin. Adherence to these procedures is

critical to ensure personnel safety and environmental protection. Di-O-demethylcurcumin is

an intestinal metabolite of curcumin and is utilized in neuroprotective research.

Immediate Safety and Handling Precautions
Di-O-demethylcurcumin (CAS Number: 33171-05-0) is classified as a hazardous substance.

All personnel handling this compound must be aware of its potential hazards and take

appropriate safety measures.

Hazard Identification and Personal Protective Equipment (PPE):

Proper handling is crucial to mitigate risks of exposure. The following table summarizes the key

hazards associated with Di-O-demethylcurcumin.
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Hazard Classification GHS Hazard Statement
Required Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Protective gloves (Nitrile

rubber recommended), Lab

coat

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation[1]

Safety goggles with side-

shields or face shield

Specific Target Organ Toxicity

(Single Exposure, Category 3)

H335: May cause respiratory

irritation

Use only in a well-ventilated

area or with a suitable

respirator

First Aid Measures:

In case of skin contact: Immediately wash with plenty of water and soap and rinse

thoroughly. If skin irritation occurs, seek medical advice.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

In case of inhalation: Move the person to fresh air and keep comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

In case of ingestion: Rinse mouth. Do NOT induce vomiting. Seek medical attention.

Step-by-Step Disposal Protocol
The disposal of Di-O-demethylcurcumin must comply with all local, state, and federal

regulations. It is imperative to entrust the disposal to a licensed waste disposal company.

Experimental Workflow for Disposal:

The following diagram outlines the procedural steps for the safe disposal of Di-O-
demethylcurcumin waste.
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Workflow for Di-O-demethylcurcumin Disposal

Waste Collection (at the source)

Waste Packaging and Labeling

Temporary Storage

Final Disposal
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Disposal workflow for Di-O-demethylcurcumin.
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Detailed Methodologies:

Waste Collection:

All materials contaminated with Di-O-demethylcurcumin, including unused product,

empty containers, and contaminated PPE (gloves, etc.), should be considered chemical

waste.

Collect solid waste in a designated, properly labeled, and sealable container.

For solutions, use a separate, labeled, and leak-proof container. Do not mix with other

solvent waste unless compatibility is confirmed.

Waste Segregation:

Segregate Di-O-demethylcurcumin waste from other laboratory waste streams to avoid

potential chemical reactions.

Keep solid and liquid waste in separate containers.

Packaging and Labeling:

Use chemically resistant containers for waste collection.

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name "Di-O-demethylcurcumin (Bisdemethoxycurcumin)," the associated hazards (skin

irritant, eye irritant), and the date of accumulation.

Temporary Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

The storage area should be cool and dry.

Final Disposal:

Disposal must be conducted in accordance with local and national regulations.[1]
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal company to arrange for pickup and proper disposal.[1]

Do not dispose of Di-O-demethylcurcumin down the drain or in the regular trash.

By following these procedures, you will ensure the safe handling and disposal of Di-O-
demethylcurcumin, contributing to a secure laboratory environment and regulatory

compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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